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Raloxifene-d4 Raloxifene-d4
Brand Name: Vulcanchem
CAS No.: 1185076-44-1
VCID: VC0019274
InChI: InChI=1S/C28H27NO4S/c30-21-8-4-20(5-9-21)28-26(24-13-10-22(31)18-25(24)34-28)27(32)19-6-11-23(12-7-19)33-17-16-29-14-2-1-3-15-29/h4-13,18,30-31H,1-3,14-17H2/i16D2,17D2
SMILES: C1CCN(CC1)CCOC2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4)O)C5=CC=C(C=C5)O
Molecular Formula: C28H27NO4S
Molecular Weight: 477.6 g/mol

Raloxifene-d4

CAS No.: 1185076-44-1

Reference Standards

VCID: VC0019274

Molecular Formula: C28H27NO4S

Molecular Weight: 477.6 g/mol

Raloxifene-d4 - 1185076-44-1

CAS No. 1185076-44-1
Product Name Raloxifene-d4
Molecular Formula C28H27NO4S
Molecular Weight 477.6 g/mol
IUPAC Name [6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]-[4-(1,1,2,2-tetradeuterio-2-piperidin-1-ylethoxy)phenyl]methanone
Standard InChI InChI=1S/C28H27NO4S/c30-21-8-4-20(5-9-21)28-26(24-13-10-22(31)18-25(24)34-28)27(32)19-6-11-23(12-7-19)33-17-16-29-14-2-1-3-15-29/h4-13,18,30-31H,1-3,14-17H2/i16D2,17D2
Standard InChIKey GZUITABIAKMVPG-RZOBCMOLSA-N
Isomeric SMILES [2H]C([2H])(C([2H])([2H])OC1=CC=C(C=C1)C(=O)C2=C(SC3=C2C=CC(=C3)O)C4=CC=C(C=C4)O)N5CCCCC5
SMILES C1CCN(CC1)CCOC2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4)O)C5=CC=C(C=C5)O
Canonical SMILES C1CCN(CC1)CCOC2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4)O)C5=CC=C(C=C5)O
Synonyms [2-(4-Hydroxyphenyl)-6-hydroxybenzo[b]thien-3-yl][4-(2-(1-piperidinyl)ethoxy)phenyl]methanone-d4; Keoxifene-d4
PubChem Compound 25217190
Last Modified Nov 11 2021
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